N-[4-(acetylamino)-2-methoxyphenyl]pentanamide

• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• IUPAC Name: N-(4-acetamido-2-methoxyphenyl)pentanamide
• InChI: InChI=1S/C14H20N2O3/c1-4-5-6-14(18)16-12-8-7-11(15-10(2)17)9-13(12)19-3/h7-9H,4-6H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: BIYCJKGVEBYZIV-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)C)OC

Description

N-[4-(acetylamino)-2-methoxyphenyl]pentanamide, also known as N-acetylfenretinide (NAFR), is a synthetic retinoid that has been studied for its potential use in cancer treatment and prevention. Retinoids are a class of compounds that are structurally related to vitamin A and have been shown to have anti-cancer properties. NAFR is a promising retinoid due to its high potency and low toxicity compared to other retinoids.

Mechanism of Action

The exact mechanism of action of NAFR is not fully understood, but it is believed to involve the activation of retinoid receptors. Retinoid receptors are proteins that bind to retinoids and regulate gene expression. NAFR has been shown to selectively activate retinoid receptor gamma, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
NAFR has been shown to have several biochemical and physiological effects. It has been shown to induce the expression of proteins involved in apoptosis and inhibit the expression of proteins involved in cell proliferation. Additionally, NAFR has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using NAFR in lab experiments is its low toxicity compared to other retinoids. This allows for higher concentrations to be used without causing harm to cells or animals. However, one limitation is that NAFR is relatively expensive compared to other retinoids, which may limit its use in some studies.

Future Directions

There are several potential future directions for research on NAFR. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, further studies are needed to fully understand the mechanism of action of NAFR and its effects on different types of cancer cells. Finally, there is potential for the development of new retinoids based on the structure of NAFR with even higher potency and lower toxicity.

Synthesis Methods

NAFR can be synthesized through a multistep process involving the reaction of 4-(acetylamino)-2-methoxybenzoic acid with 1-pentanoyl chloride. The resulting product is then purified through column chromatography to obtain NAFR in high purity.

Scientific Research Applications

NAFR has been extensively studied for its potential use in cancer treatment and prevention. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, NAFR has been shown to induce apoptosis, or programmed cell death, in cancer cells.